Cas no 7140-45-6 (1,4-Ethanoquinoxaline,2,3-dihydro-)

• Product Name: 1,4-Ethanoquinoxaline,2,3-dihydro-
• CAS No: 7140-45-6
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 580083
• PubChem ID: 138941
• Update Time: 2025-04-19

1,4-Ethanoquinoxaline,2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Ethanoquinoxaline,2,3-dihydro-
• Benzo[b]-1,4-diazabicyclo[2.2.2]octane
• 2,3-dihydro-1,4-ethanoquinoxaline
• EU-0000543
• OGEXWIXITOCNRZ-UHFFFAOYSA-N
• HMS1607F02
• DTXSID50221586
• SR-01000392108-1
• 1,4-Ethanoquinoxaline, 2,3-dihydro-
• 7140-45-6
• 1,8-diazatricyclo[6.2.2.02,7]dodeca-2,4,6-triene
• SR-01000392108
• AKOS021983742
• SCHEMBL4427099

• Inchi： 1S/C10H12N2/c1-2-4-10-9(3-1)11-5-7-12(10)8-6-11/h1-4H,5-8H2
• InChI Key： OGEXWIXITOCNRZ-UHFFFAOYSA-N
• SMILES： N12C3C=CC=CC=3N(CC1)CC2

Computed Properties

• Exact Mass: 160.10016
• Monoisotopic Mass: 160.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 138-141 ºC (bomb tube)
• Boiling Point: 281.8±30.0 ºC (760 Torr),
• Flash Point: 119.4±12.4 ºC,
• Refractive Index: 1.67
• Solubility: Soluble (168 g/l) (25 º C),
• PSA: 6.48